Cas no 648431-99-6 (Pyridine, 2,2'-(1,3,5,7-octatetrayne-1,8-diyl)bis-)

• Product Name: Pyridine, 2,2'-(1,3,5,7-octatetrayne-1,8-diyl)bis-
• CAS No: 648431-99-6
• MF: C₁₈H₈N₂
• MW: 252.269523620605
• CID: 414666
• PubChem ID: 71378404
• Update Time: 2025-04-19

Pyridine, 2,2'-(1,3,5,7-octatetrayne-1,8-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,2'-(1,3,5,7-octatetrayne-1,8-diyl)bis-
• 2-(8-pyridin-2-ylocta-1,3,5,7-tetraynyl)pyridine
• DTXSID10801025
• 648431-99-6
• dipyridyloctatetrayne
• 2,2'-(Octa-1,3,5,7-tetrayne-1,8-diyl)dipyridine

• Inchi： 1S/C18H8N2/c1(3-5-11-17-13-7-9-15-19-17)2-4-6-12-18-14-8-10-16-20-18/h7-10,13-16H
• InChI Key： NJLWYHVKIAPYGI-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1C#CC#CC#CC#CC1C=CC=CN=1

Computed Properties

• Exact Mass: 252.068748264g/mol
• Monoisotopic Mass: 252.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų